9-(4-bromophenyl)-3-butyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-bromophenyl)-3-butyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22BrN5O2/c1-3-4-10-25-17(26)15-16(22(2)19(25)27)21-18-23(11-5-12-24(15)18)14-8-6-13(20)7-9-14/h6-9H,3-5,10-12H2,1-2H3
• InChI Key: FQNURPMRHALMGT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)Br)N(C1=O)C
• Molecular Formula: C19H22BrN5O2
• Molecular Weight: 432.3 g/mol

Description

9-(4-bromophenyl)-3-butyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H22BrN5O2 and its molecular weight is 432.322. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is part of a series of derivatives synthesized from the pyrimido[1,2,3-cd]purine-8,10(9H)-dione ring system. These derivatives have been obtained through various synthetic routes, including cycloadditions and reactions with alkyl azides and ethynyl derivatives (Simo, Rybár, & Alföldi, 2000).

Pharmacological Activities

• A study on substituted analogs based on the pyrimido[2,1-f]purine ring system demonstrated anti-inflammatory activity in chronic inflammation models. These compounds, including variants of the 9-(4-bromophenyl) derivative, showed comparable activity to naproxen, a common anti-inflammatory drug (Kaminski et al., 1989).

Biological Interactions

• Research involving bromophenols coupled with nucleoside bases has provided insights into the biological activity and potential therapeutic applications of these compounds. Bromophenols from red algae, structurally similar to 9-(4-bromophenyl) derivatives, exhibit unique chemical properties (Ma et al., 2007).

Receptor Binding and Antagonism

• A compound structurally related to 9-(4-bromophenyl)-3-butyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione showed potent A1 adenosine receptor antagonist activity. This indicates potential applications in modulating adenosine receptor-mediated physiological processes (Szymańska et al., 2016).

Potential in Medicinal Chemistry

• Compounds within this chemical class have shown promise in the development of new therapeutic agents, particularly in the field of anticancer and antiviral research. Their unique structural features offer potential for the design of novel drug candidates (Hayallah, 2017).